6-[5-(5-fluoro-6-methylpyridine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

• IUPAC Name: (5-fluoro-6-methylpyridin-2-yl)-[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C19H20FN7O/c1-11-14(20)3-4-15(24-11)19(28)27-7-12-5-26(6-13(12)8-27)18-16-17(21-9-22-18)25(2)10-23-16/h3-4,9-10,12-13H,5-8H2,1-2H3
• InChI Key: NJIIKKBYEATPBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C(=O)N2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C)F
• Molecular Formula: C19H20FN7O
• Molecular Weight: 381.4 g/mol
• CAS No.: 2640888-71-5

Description

The compound 6-[5-(5-fluoro-6-methylpyridine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine (hereafter referred to as the target compound) is a heterocyclic molecule featuring a fused bicyclic octahydropyrrolo[3,4-c]pyrrole core linked to a substituted pyridine moiety and a 9-methylpurine group.

Comparison with Similar Compounds

Comparison with Structural Analogs

The target compound shares structural similarities with derivatives reported in recent chemical databases and literature. Below is a detailed analysis of key analogs and their comparative features.

Substituent Variations in Pyridine and Core Modifications

BJ01320: 6-{5-[(3,5-Difluorophenyl)methanesulfonyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine

• Key Differences: Replaces the pyridine-carbonyl group with a 3,5-difluorophenylmethanesulfonyl substituent. The sulfonyl group increases molecular weight (434.46 g/mol vs.
• Implications :
  • The sulfonyl group may enhance solubility but reduce membrane permeability compared to the target’s pyridine-carbonyl group.

BJ51322: 6-[5-(5-Bromopyridine-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

• Key Differences :
  • Substitutes the 5-fluoro-6-methylpyridine group with a 5-bromopyridine-3-carbonyl moiety.
  • Bromine’s larger atomic radius (vs. fluorine) increases steric bulk and molecular weight (428.29 g/mol) .

Purine Modifications

6-Phenyl-9-(tetrahydro-2H-pyran-2-yl)-9H-purine ()

• Key Differences :
  • Uses a tetrahydropyranyl (THP) protecting group at the purine’s 9-position instead of a methyl group.
  • The THP group enhances steric protection during synthesis but may reduce metabolic stability compared to the target’s 9-methyl group .
• Implications :
  • The 9-methyl group in the target compound likely improves lipophilicity and oral bioavailability relative to THP-protected analogs.

Structural and Property Comparison Table

Compound Name / ID	Substituent (Pyridine/Core)	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	5-Fluoro-6-methylpyridine-2-carbonyl	C21H22FN7O (est.)	~408 (est.)	High electronegativity (F), moderate steric bulk (CH3)
BJ01320	3,5-Difluorophenylmethanesulfonyl	C19H20F2N6O2S	434.46	Sulfonyl group enhances polarity
BJ51322	5-Bromopyridine-3-carbonyl	C18H18BrN7O	428.29	Bromine increases steric hindrance
6-Phenyl-9-THP-purine	Phenyl, THP-protected purine	C15H15N5O	297.32	THP group aids synthetic manipulation